5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(pentyloxy)phenyl]-2,3-dihydro-1H-pyrrol-3-one

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-5-imino-1-(4-pentoxyphenyl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C22H24N4O2/c1-2-3-6-13-28-16-11-9-15(10-12-16)26-14-19(27)20(21(26)23)22-24-17-7-4-5-8-18(17)25-22/h4-5,7-12,23,27H,2-3,6,13-14H2,1H3,(H,24,25)
• InChI Key: JBUWCZUPLIZWNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)N2CC(=C(C2=N)C3=NC4=CC=CC=C4N3)O
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(pentyloxy)phenyl]-2,3-dihydro-1H-pyrrol-3-one is a useful research compound. Its molecular formula is C22H24N4O2 and its molecular weight is 376.46. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Activity

A study on novel pyrrole derivatives, including compounds structurally similar to 5-amino-4-(1H-1,3-benzodiazol-2-yl)-1-[4-(pentyloxy)phenyl]-2,3-dihydro-1H-pyrrol-3-one, demonstrated moderate to good antitubercular activity. These compounds were synthesized and evaluated for their in vitro antitubercular efficacy against Mycobacterium tuberculosis. The study highlighted the importance of the substituents on the phenyl group and their role in enhancing the biological activity of these compounds (Joshi et al., 2015).

Antibacterial and Antifungal Properties

Another research focused on the synthesis and biological evaluation of novel benzothiazole pyrimidine derivatives, similar in structure to the mentioned compound, revealed significant antibacterial and antifungal activities. The compounds were tested against a variety of bacterial and fungal strains, showing promising results that suggest potential medical applications (Maddila et al., 2016).

Antimicrobial Activities

In a related study, novel 6-amino triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties were synthesized and evaluated for their antimicrobial properties. These compounds exhibited promising antimicrobial activities against both Gram-positive and Gram-negative bacterial strains, suggesting their potential as potent antimicrobial agents (Idrees et al., 2019).